6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

• IUPAC Name: 6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• InChI: InChI=1S/C12H7FN2OS/c13-9-3-1-8(2-4-9)11-10(7-16)15-5-6-17-12(15)14-11/h1-7H
• InChI Key: NMJLTWCGJYJVDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(N3C=CSC3=N2)C=O)F
• Molecular Formula: C12H7FN2OS
• DSSTOX Substance ID: DTXSID70374644
• Molecular Weight: 246.26 g/mol
• CAS RN: 134670-30-7

Description

6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (6-FPITC) is a heterocyclic aldehyde compound composed of a benzene ring and a five-membered imidazothiazole ring. It is used in a variety of scientific applications, such as drug discovery, organic synthesis, and biochemical studies. 6-FPITC has a unique structure, which makes it an interesting target for further research.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound's synthesis and crystal structure have been explored, showing that it crystallizes in the monoclinic space group, stabilized by intermolecular interactions. This study is critical for understanding the compound's physical properties and potential applications in material science and pharmaceuticals (Banu et al., 2010).

Electrophilic Substitution Studies

• Research on electrophilic substitution of imidazo[2,1-b]thiazoles, including compounds with a 6-(4-fluorophenyl) substituent, has been conducted. This study provides insights into the chemical reactivity and potential for further derivative synthesis (O'daly et al., 1991).

Anticancer Agent Research

• Novel analogues of imidazo[2,1-b]thiazole derivatives, including the compound , have been synthesized and evaluated for anticancer activity. This research highlights its potential use in developing new chemotherapeutic agents (Karki et al., 2011).

Antioxidant Studies

• Studies on derivatives of benzo[4, 5]imidazo[2, 1-b]thiazole, a related compound, have shown significant antioxidant properties. This suggests potential applications in combating oxidative stress-related diseases (Nikhila et al., 2020).

Synthesis and Biological Evaluation

• A series of imidazo[2,1-b][1,3,4]thiadiazole-benzimidazole derivatives, similar in structure, have been synthesized and evaluated, revealing potential anti-tuberculosis activity. This research broadens the scope of this compound class in developing new antimicrobial agents (Ramprasad et al., 2015).

Antimicrobial Activity Evaluation

• New derivatives of imidazo[2,1-b][1,3,4]thiadiazole have been synthesized and evaluated for their antimicrobial activity, indicating potential for use in developing new antibacterial and antifungal agents (Alegaon & Alagawadi, 2011).

Potential Anti-inflammatory Agents

• Imidazo[2,1-b][1,3]thiazines modified with a 4-pyridinyloxyl moiety, a related structure, have been synthesized and evaluated for anti-inflammatory activity. This research opens avenues for developing new anti-inflammatory drugs (2022).